Cas no 864068-45-1 (((3-(Hexadecyloxy)propoxy)(hydroxy)phosphoryl)methyl 4-methylbenzenesulfonate)

• Product Name: ((3-(Hexadecyloxy)propoxy)(hydroxy)phosphoryl)methyl 4-methylbenzenesulfonate
• CAS No: 864068-45-1
• MF: C₂₇H₄₉O₇PS
• MW: 548.712528944016
• CID: 3030772
• PubChem ID: 11628375
• Update Time: 2025-05-20

((3-(Hexadecyloxy)propoxy)(hydroxy)phosphoryl)methyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• ((3-(十六烷氧基)丙氧基)(羟基)磷酰基)甲基4-甲基苯磺酸酯
• Phosphonic acid, P-[[[(4-methylphenyl)sulfonyl]oxy]methyl]-, mono[3-(hexadecyloxy)propyl] ester
• ((3-(Hexadecyloxy)propoxy)(hydroxy)phosphoryl)methyl 4-methylbenzenesulfonate
• 3-hexadecoxypropoxy-[(4-methylphenyl)sulfonyloxymethyl]phosphinic Acid
• C12707
• (Tosyloxymethyl)phosphonic acid [3-(hexadecyloxy)propyl] ester
• ((3-(Hexadecyloxy)propoxy)(hydroxy)phosphoryl)methyl4-methylbenzenesulfonate
• 3-(Hexadecyloxy)propyl hydrogen P-[[[(4-methylphenyl)sulfonyl]oxy]methyl]phosphonate (ACI)
• Phosphonic acid, [[[(4-methylphenyl)sulfonyl]oxy]methyl]-, mono[3-(hexadecyloxy)propyl] ester (9CI)
• 864068-45-1
• SCHEMBL138623
• CS-M2361

• Inchi： 1S/C27H49O7PS/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-22-32-23-17-24-33-35(28,29)25-34-36(30,31)27-20-18-26(2)19-21-27/h18-21H,3-17,22-25H2,1-2H3,(H,28,29)
• InChI Key： FVSLZCGRQJPZGG-UHFFFAOYSA-N
• SMILES： O=P(COS(C1C=CC(C)=CC=1)(=O)=O)(OCCCOCCCCCCCCCCCCCCCC)O

Computed Properties

• Exact Mass: 548.29366207g/mol
• Monoisotopic Mass: 548.29366207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 24
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 108

Additional information on ((3-(Hexadecyloxy)propoxy)(hydroxy)phosphoryl)methyl 4-methylbenzenesulfonate

Introduction to ((3-(Hexadecyloxy)propoxy)(hydroxy)phosphoryl)methyl 4-methylbenzenesulfonate (CAS No. 864068-45-1)

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology, with each molecule potentially offering unique properties that can be leveraged for therapeutic applications. One such compound, identified by the CAS number 864068-45-1, is ((3-(Hexadecyloxy)propoxy)(hydroxy)phosphoryl)methyl 4-methylbenzenesulfonate. This intricate molecular structure, characterized by its long-tail keyword composition, has garnered attention in recent years due to its potential in various biochemical and pharmacological contexts.

The compound's name provides a detailed insight into its chemical architecture. The presence of (3-(Hexadecyloxy)propoxy) indicates a long-chain alkyl group attached to a propoxy moiety, which is further modified by a phosphoryl group. This structural feature suggests that the compound may exhibit properties such as solubility enhancement or interaction with biological membranes, making it a candidate for drug delivery systems or bioavailability improvements.

The terminal part of the name, 4-methylbenzenesulfonate, points to an aromatic sulfonate group attached to a methyl-substituted benzene ring. Sulfonate groups are known for their ability to enhance water solubility and binding affinity, which can be advantageous in pharmaceutical formulations. The combination of these structural elements suggests that this compound may have applications in areas such as targeted drug delivery, where both lipophilicity and water solubility are critical.

Recent research in the field of medicinal chemistry has highlighted the importance of tailored molecular structures for optimizing drug efficacy and safety. The unique combination of functional groups in ((3-(Hexadecyloxy)propoxy)(hydroxy)phosphoryl)methyl 4-methylbenzenesulfonate positions it as a promising candidate for further investigation. Studies have begun to explore its potential in modulating biological pathways and enhancing pharmacokinetic profiles.

One area of interest is the compound's interaction with biological targets. The phosphoryl group, in particular, has been shown to interact with enzymes and receptors in a manner that could modulate signaling pathways. This has implications for the development of drugs that target metabolic disorders, inflammatory conditions, and even certain types of cancer. The long-chain alkyl group may also contribute to membrane interactions, potentially making this compound useful in formulations designed to enhance cellular uptake or target specific tissues.

In addition to its pharmacological potential, ((3-(Hexadecyloxy)propoxy)(hydroxy)phosphoryl)methyl 4-methylbenzenesulfonate may find applications in the development of novel materials for biomedical purposes. Its unique structural features could make it suitable for use in coatings that promote tissue integration or in scaffolds designed for cell culture and tissue engineering. The compound's ability to form stable complexes with other molecules also suggests its utility in drug encapsulation technologies.

The synthesis and characterization of this compound have been subjects of rigorous scientific investigation. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its molecular structure and purity. These studies have not only validated the synthetic pathways but also provided insights into the compound's reactivity and stability under various conditions.

The potential applications of ((3-(Hexadecyloxy)propoxy)(hydroxy)phosphoryl)methyl 4-methylbenzenesulfonate extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals, where its structural properties might contribute to the development of more effective pesticides or herbicides. Additionally, its environmental stability could make it a candidate for industrial applications requiring robust chemical formulations.

As our understanding of complex molecular interactions continues to evolve, compounds like ((3-(Hexadecyloxy)propoxy)(hydroxy)phosphoryl)methyl 4-methylbenzenesulfonate are likely to play an increasingly significant role in addressing global challenges in health and sustainability. The ongoing research into its properties and potential applications underscores the importance of continued investment in chemical innovation and interdisciplinary collaboration.